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Compound of Interest

Compound Name: 6-Fluoro-1-tetralone

Cat. No.: B1316269 Get Quote

Technical Guide: 6-Fluoro-1-tetralone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 6-Fluoro-1-tetralone, a key intermediate

in the synthesis of pharmaceuticals and other fine chemicals. This document outlines its

chemical structure, molecular properties, and a detailed experimental protocol for its synthesis.

Core Compound Properties
6-Fluoro-1-tetralone is a fluorinated derivative of tetralone. Its structure consists of a bicyclic

aromatic ketone, specifically a dihydronaphthalenone, with a fluorine atom substituted at the

6th position of the aromatic ring. This fluorine substitution can significantly influence the

molecule's reactivity and biological properties, making it a valuable building block in medicinal

chemistry.

Quantitative Data Summary
The key quantitative properties of 6-Fluoro-1-tetralone are summarized in the table below for

easy reference.
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Property Value Citations

Molecular Formula C₁₀H₉FO [1][2]

Molecular Weight 164.18 g/mol [1][2]

CAS Number 703-67-3 [1][2]

Appearance Beige solid

Melting Point 53-62 °C

Experimental Protocols
This section details a common laboratory-scale synthesis of 6-Fluoro-1-tetralone via

intramolecular Friedel-Crafts acylation.

Synthesis of 6-Fluoro-1-tetralone from 4-(3-
fluorophenyl)butyric acid
This procedure outlines the cyclization of 4-(3-fluorophenyl)butyric acid to form 6-Fluoro-1-
tetralone using polyphosphoric acid (PPA) as a catalyst and dehydrating agent.[3][4]

Materials:

4-(3-fluorophenyl)butyric acid (1.92 g, 10.5 mmol)

Polyphosphoric acid (PPA) (2 g)

Nitrogen gas (for inert atmosphere)

Water (for quenching)

Diethyl ether (for extraction)

Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate (for drying)

Procedure:
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A mixture of 4-(3-fluorophenyl)butyric acid (1.92 g) and polyphosphoric acid (2 g) is prepared

in a suitable reaction flask.[3]

The mixture is heated to 110°C under a nitrogen atmosphere for 2 hours.[3]

After the reaction is complete, the mixture is cooled to room temperature.[3]

The reaction is quenched by the careful addition of water.[3]

The reaction mixture is then diluted with diethyl ether for extraction.[3]

The organic layer is washed twice with a saturated aqueous solution of sodium bicarbonate.

[3]

The separated organic phase is dried over anhydrous sodium sulfate.[3]

The solvent is removed by concentration (e.g., rotary evaporation) to yield the crude product.

[3]

This procedure yields 6-Fluoro-1-tetralone (1.51 g, 87% yield).[3]

The final product can be characterized by NMR spectroscopy.[3]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 6-Fluoro-1-tetralone.
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Caption: Workflow for the synthesis of 6-Fluoro-1-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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